Cas no 2228848-10-8 (3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol)

3-Amino-2-(2-methoxyquinolin-3-yl)propan-1-ol is a quinoline-derived organic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in synthetic chemistry. Its structure, incorporating a methoxy-substituted quinoline core, lends itself to applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The presence of multiple reactive sites allows for selective modifications, enabling the synthesis of complex derivatives. This compound exhibits potential utility in medicinal chemistry due to its scaffold, which is conducive to interactions with biological targets. Its stability and well-defined reactivity profile make it a valuable building block for specialized organic synthesis.
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol structure
2228848-10-8 structure
Product Name:3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
CAS No:2228848-10-8
MF:C13H16N2O2
MW:232.278343200684
CID:5891633
PubChem ID:165694813
Update Time:2025-05-23

3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
    • 2228848-10-8
    • EN300-1731557
    • Inchi: 1S/C13H16N2O2/c1-17-13-11(10(7-14)8-16)6-9-4-2-3-5-12(9)15-13/h2-6,10,16H,7-8,14H2,1H3
    • InChI Key: JEVHCGRYGHASGX-UHFFFAOYSA-N
    • SMILES: OCC(CN)C1C(=NC2C=CC=CC=2C=1)OC

Computed Properties

  • Exact Mass: 232.121177757g/mol
  • Monoisotopic Mass: 232.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 68.4Ų

3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1731557-0.05g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
0.05g
$1129.0 2023-09-20
Enamine
EN300-1731557-0.1g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
0.1g
$1183.0 2023-09-20
Enamine
EN300-1731557-0.25g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
0.25g
$1235.0 2023-09-20
Enamine
EN300-1731557-0.5g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
0.5g
$1289.0 2023-09-20
Enamine
EN300-1731557-1.0g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
1g
$1343.0 2023-06-04
Enamine
EN300-1731557-2.5g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
2.5g
$2631.0 2023-09-20
Enamine
EN300-1731557-5.0g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
5g
$3894.0 2023-06-04
Enamine
EN300-1731557-10.0g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
10g
$5774.0 2023-06-04
Enamine
EN300-1731557-1g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
1g
$1343.0 2023-09-20
Enamine
EN300-1731557-5g
3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol
2228848-10-8
5g
$3894.0 2023-09-20

3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol Related Literature

Additional information on 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol

Introduction to 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol (CAS No: 2228848-10-8)

3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228848-10-8, represents a unique structural motif that combines aminopropyl and methoxyquinoline moieties, making it a promising candidate for further exploration in drug discovery and therapeutic applications. The presence of both an amino group and a hydroxyl group on the propyl chain, coupled with the quinoline scaffold, endows this molecule with diverse chemical reactivity and potential biological activity.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a methoxy group at the 2-position of the quinoline ring further modulates its electronic and steric properties, potentially enhancing its binding affinity to biological targets. Additionally, the 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol structure suggests possible interactions with enzymes or receptors involved in critical biological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating complex diseases. The unique combination of functional groups in 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol makes it an attractive scaffold for designing molecules that can disrupt or regulate PPIs. For instance, the amino group could serve as a hydrogen bond acceptor or donor, while the hydroxyl group could participate in hydrophobic interactions or form hydrogen bonds with polar residues in protein targets.

Moreover, the structural features of this compound align well with emerging trends in drug design, particularly the use of hybrid molecules that integrate multiple pharmacophoric elements into a single framework. Such hybrid molecules often exhibit enhanced potency and reduced toxicity compared to traditional monomeric drugs. The quinoline moiety in 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol has been explored in various drug candidates targeting infectious diseases and cancers, suggesting that this derivative could also be developed into a therapeutic agent.

Recent advances in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, such as molecular docking and molecular dynamics simulations, have been employed to predict how 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol might interact with specific proteins or enzymes. These computational studies have identified several promising targets for this compound, including kinases and transcription factors involved in cell signaling pathways relevant to cancer and inflammation.

In vitro studies have begun to elucidate the mechanistic properties of 3-amino-2-(2-methoxyquinolin-3-yl)propan-1-ol, providing insights into its potential therapeutic effects. Preliminary data suggest that this compound can inhibit the activity of certain kinases by competing with ATP for binding sites on these enzymes. Additionally, its ability to cross cell membranes may facilitate its delivery to target tissues, enhancing its bioavailability. These findings are particularly exciting given the high unmet medical need for kinase inhibitors in oncology.

The synthesis of 3-amino-2-(2-methoxyquinolin-3-yloxy)-propanal, a key intermediate in the preparation of 3-amino--(methoxyquinolin--yloxy)-propylamine, has been optimized to improve yield and purity. The use of palladium-catalyzed cross-coupling reactions has enabled efficient formation of the C-N bond between the quinoline ring and the propylamine moiety. Further modifications to the synthetic route have reduced side reactions, resulting in a more streamlined production process.

The pharmacokinetic properties of 3-amino--(methoxyquinolin--yloxy)-propylamine are being evaluated to assess its suitability for clinical development. Initial studies indicate that this compound exhibits moderate solubility in water and good stability under physiological conditions. These characteristics are favorable for formulation development and suggest that it may be suitable for oral administration. Additional studies are underway to determine its metabolic profile and potential for drug-drug interactions.

The potential applications of 3-amino--(methoxyquinolin--yloxy)-propylamine extend beyond oncology to other therapeutic areas such as infectious diseases and neurodegenerative disorders. Quinoline derivatives have shown promise as antimalarial agents, and modifications to this scaffold could lead to novel treatments for parasitic infections. Furthermore, quinoline-based compounds have been investigated for their ability to modulate neuroinflammatory pathways, making them candidates for treating conditions like Alzheimer's disease and Parkinson's disease.

The development of novel scaffolds like 3-amino--(methoxyquinolin--yloxy)-propylamine underscores the importance of innovative drug design in addressing unmet medical needs. By leveraging structural motifs derived from known bioactive compounds and incorporating new functional groups, researchers can generate molecules with enhanced therapeutic potential. The combination of experimental synthesis with computational modeling has accelerated the discovery process, allowing for rapid identification of lead compounds.

In conclusion, 2228848 10 8 2228848 10 8 2228848 10 8 is a versatile compound with significant promise as a therapeutic agent. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly for targeting kinases and other enzymes involved in critical biological pathways. As research continues, will undoubtedly contribute valuable insights into developing new treatments for human diseases.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd